[4-Bromo-5-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]acetic acid

• CAS No.: 62380-82-9
• Molecular Formula: C14H11BrClNO3
• Molecular Weight: 356.60 g/mol
• IUPAC Name: 2-[4-bromo-5-(4-chlorobenzoyl)-1-methylpyrrol-2-yl]acetic acid
• InChI: InChI=1S/C14H11BrClNO3/c1-17-10(7-12(18)19)6-11(15)13(17)14(20)8-2-4-9(16)5-3-8/h2-6H,7H2,1H3,(H,18,19)
• InChI Key: LJOFMJVCYKMSDH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=C1C(=O)C2=CC=C(C=C2)Cl)Br)CC(=O)O

Description

[4-Bromo-5-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]acetic acid is a useful research compound. Its molecular formula is C14H11BrClNO3 and its molecular weight is 356.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A solution of 0.05 g (1.1 m mole) of sodium hydroxide in 2 ml of water and 2 ml of ethanol is combined with 0.19 g (0.56 m mole) of 4bromo-5-(p-chlorobenzoyl)-1-methylpyrrole-2-acetnitrile, and the whole is stirred and refluxed for 4 hours. The resulting mixture is poured into 30 ml of cold 3N hydrochloric acid; the precipitate which forms is filtered off and washed well with water. Recrystallization of this precipitate from acetonitrile yields 4-bromo-5-(p-chlorobenzoyl)-1-methylpyrrole-2-acetic acid as a pink solid; m.p. 190° C. (dec.)

Synthesis routes and methods II

Procedure details

A suspension of 0.9 g. of ethyl 4-bromo-5-(p-chlorobenzoyl)-1-methylpyrrole-2-acetate in 5 ml of 0.5N sodium hydroxide solution containing a few drops of ethanol is heated under reflux for one hour. At the end of 1 hour it is cooled, diluted with water and filtered, and the filtrate washed with ether. The aqueous filtrate is then acidified with dilute hydrochloric acid and the resulting precipitated solid is collected and air dried. Recrystallization thereof from acetonitrile gives 4-bromo-5-(p-chlorobenzoyl)- 1-methylpyrrole-2-acetic acid as a pink solid; m.p. 190° C. (dec.)